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Compound of Interest

Compound Name: Robtein

Cat. No.: B016689 Get Quote

Note to the reader: The compound "Robtein" specified in the query could not be found in

scientific literature and chemical databases. It is highly probable that this is a misspelling of

Robinetin, a well-documented flavonoid. This document will provide a comprehensive technical

guide on Robinetin.

Introduction to Robinetin
Robinetin (3,3',4',5',7-Pentahydroxyflavone) is a naturally occurring flavonol, a class of

polyphenolic compounds widely distributed in the plant kingdom.[1][2][3] Its chemical structure

consists of a flavonoid skeleton with hydroxyl groups at the 3, 5, 7, 3', and 4' positions.[1] The

name "Robinetin" is derived from the genus Robinia, as it is a key chemical constituent of the

black locust tree, Robinia pseudoacacia.[4] First documented in scientific literature in 1933,

Robinetin has since garnered significant interest for its broad spectrum of biological activities

and potential therapeutic applications.[1] It plays a role in plant physiology by contributing to

oxidative stress defense and acting as a growth regulator.[4]

Natural Occurrence and Origin
Robinetin is predominantly found in plants belonging to the Fabaceae (legume) family.[1][2][3] It

is also present in species from other families, including Boraginaceae, Asteraceae, and

Moringaceae.[1]

Key botanical sources of Robinetin include:
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Robinia pseudoacacia(Black Locust): Found in the wood and bark, where it contributes to

the tree's high resistance against pathogens like fungi and insects.[1][4]

Millettia stuhlmannii: Isolated from the heartwood of this African tree.[4]

Intsia bijuga(Borneo Teak): Present in this species.[5]

Burkea africana: Another documented source of the compound.[5]

The traditional medicinal uses of these plants, such as for treating infections, inflammation, and

metabolic disorders, are often attributed in part to their Robinetin content.[1][2][3]

Physicochemical and Spectroscopic Data
The identification and quantification of Robinetin rely on various analytical techniques. High-

Performance Liquid Chromatography (HPLC) is a primary method for its analysis.[1]

Property Value Reference

Molecular Formula C₁₅H₁₀O₇ [4]

Molar Mass 302.23 g/mol [5]

CAS Number 490-31-3 [4][5]

Synonyms
Norkanugin, 5-Hydroxyfisetin,

5-Deoxymyricetin
[1][4][5]

Table 1: Physicochemical Properties of Robinetin.

Analytical Method Parameters and Results Reference

HPLC-UV λmax: 254 and 364 nm [1]

HPLC-MS/MS
m/z [M-H]⁻: 301, 273, 245,

229, 135, 91
[1]

Table 2: Spectroscopic Data for Robinetin Identification.
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Experimental Protocols
Extraction of Robinetin from Plant Material
Several conventional methods are employed for extracting Robinetin from plant sources like

the wood of Robinia pseudoacacia.[1]

Objective: To extract Robinetin and related flavonols from dried, powdered plant material.

Methods:

Soxhlet Extraction: This continuous extraction method is highly efficient for obtaining

Robinetin.[1] The plant material is placed in a thimble, and a solvent (e.g., acetone,

methanol, or ethanol, often with 10% water v/v) is heated, vaporized, condensed, and

allowed to percolate through the sample.[1]

Ultrasonic Extraction: This method uses high-frequency sound waves to disrupt plant cell

walls, enhancing solvent penetration and extraction efficiency.

Maceration with Stirring: The plant material is soaked in a solvent and continuously stirred

for an extended period to allow the diffusion of compounds into the solvent.[1]

Solvents: Acetone, methanol, and ethanol, typically in a 9:1 ratio with water, are effective

solvents for extraction.[1]

Isolation and Purification Protocol
Column chromatography is a fundamental technique for isolating Robinetin from crude plant

extracts.[1]

Objective: To purify Robinetin from a crude ethanolic extract of Robinia pseudoacacia leaves.

Procedure:

Initial Extraction: The plant material is extracted with ethanol.

Sephadex LH-20 Chromatography: The crude extract is first passed through a Sephadex

LH-20 column for initial purification.[1]
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Reversed-Phase (RP) Silica Gel Chromatography: Further separation is achieved using

RP silica gel columns.[1]

Elution: A methanol-water solvent system (e.g., 9:1) is used to elute the compounds from

the column.[1]

Final Purification: A final chromatographic step, such as on a Lobar column with the same

solvent system, can be used to achieve highly pure Robinetin.[1]

General Workflow for Robinetin Isolation

Dried Plant Material
(e.g., Robinia pseudoacacia leaves)

Solvent Extraction
(e.g., Ethanol, Maceration)

Crude Ethanolic Extract

Column Chromatography
(Sephadex LH-20)

Reversed-Phase (RP)
Silica Gel Chromatography

Elution with
Methanol:Water (9:1)

Isolated Robinetin
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Caption: Generalized workflow for the isolation of Robinetin.

Biological Activities and Quantitative Data
Robinetin exhibits a wide range of pharmacological effects, as demonstrated in numerous in

vitro, in vivo, and in silico studies.[1] These activities include antiviral, antibacterial,

antiparasitic, antioxidant, and enzyme-inhibitory effects.[1][2][3]
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Activity Assay/Model Result Reference

Antiviral
Inhibition of HIV-1

Integrase

Dose-dependent

inhibition (0.1-10 µM)
[1][6]

Antibacterial

Minimum Inhibitory

Concentration (MIC)

vs. Proteus vulgaris

100 µg/mL [1]

Minimum Inhibitory

Concentration (MIC)

vs. Staphylococcus

aureus

100 µg/mL [1]

Antiparasitic Leishmania donovani IC₅₀: 5.9 µg/mL [1]

Trypanosoma brucei

rhodesiense
IC₅₀: 5.3 µg/mL [1]

Anti-mutagenic

Reduction of

mutagenicity by tert-

butyl hydroperoxide

(BHP) in Salmonella

typhimurium TA102

Effective reduction [1]

Antioxidant
Superoxide

scavenging activity

Comparable to known

scavengers like rutin

and luteolin

[1]

Inhibition of lipid

peroxidation (egg yolk

phosphatidylcholine)

High efficiency [6][7]

Enzyme Inhibition
Inhibition of

Acetylcholinesterase

Documented inhibitory

activity
[1][2]

Table 3: Summary of Robinetin's Biological Activities with Quantitative Data.

Mechanism of Action and Signaling Pathways
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Like many flavonoids, Robinetin exerts its biological effects by modulating various cellular

signaling pathways. Its antioxidant activity is attributed to its ability to donate electrons to

neutralize free radicals, a process that is energetically favorable through the Hydrogen Atom

Transfer (HAT) mechanism.[1] The anticancer properties of related flavonoids are often linked

to the regulation of key signaling pathways that control cell proliferation, apoptosis

(programmed cell death), and inflammation.

While specific pathways for Robinetin are still under detailed investigation, the mechanisms are

expected to overlap with those of other well-studied flavonoids like apigenin and rutin.[8][9]

These pathways include:

PI3K/Akt/mTOR Pathway: A crucial pathway in regulating cell survival and proliferation.

Flavonoids can inhibit this pathway, leading to decreased cancer cell growth.[9]

NF-κB Pathway: A key regulator of inflammation and cell survival. Inhibition of NF-κB by

flavonoids can reduce inflammation and induce apoptosis in cancer cells.[8]

MAPK Pathways (ERK, JNK, p38): These pathways are involved in cellular responses to

stress, and their modulation by flavonoids can lead to cell cycle arrest and apoptosis.[9]

Hypothesized Signaling Pathway Modulation by Robinetin

Robinetin

PI3K

NF-κBAkt

Cell Proliferation
& Survival Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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